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Compound of Interest

Compound Name:
4-(2-Methylimidazol-1-

ylmethyl)phenylamine

Cat. No.: B1353965 Get Quote

An In-depth Technical Guide to 4-(2-Methylimidazol-1-ylmethyl)phenylamine

This technical guide provides a comprehensive overview of the known properties and potential

context of the chemical compound 4-(2-Methylimidazol-1-ylmethyl)phenylamine for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
While extensive experimental data for 4-(2-Methylimidazol-1-ylmethyl)phenylamine is limited

in publicly available literature, key chemical and physical properties have been reported,

primarily by chemical suppliers. These properties are summarized below.

Table 1: Chemical and Physical Properties of 4-(2-Methylimidazol-1-ylmethyl)phenylamine
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Property Value Source

Molecular Formula C₁₁H₁₃N₃ [1][2]

Molecular Weight 187.24 g/mol [1][2]

CAS Number 772311-98-5 [3]

Appearance Solid (form) [1]

InChI

1S/C11H13N3/c1-9-13-6-7-

14(9)8-10-2-4-11(12)5-3-

10/h2-7H,8,12H2,1H3

[1]

SMILES Cc1nccn1Cc2ccc(N)cc2 [1]

Note: Sigma-Aldrich states that they do not collect analytical data for this product and it is sold

"AS-IS". The buyer is responsible for confirming the product's identity and/or purity.[1][4]

Safety Information
Safety information for 4-(2-Methylimidazol-1-ylmethyl)phenylamine is available from

suppliers and is summarized in the table below.

Table 2: Safety Information for 4-(2-Methylimidazol-1-ylmethyl)phenylamine

Parameter Information Source

GHS Pictogram GHS06 (Skull and crossbones) [1]

Signal Word Danger [1]

Hazard Statement(s) H301 (Toxic if swallowed) [1]

Precautionary Statement(s)

P301 + P310 (IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor)

[1]

Hazard Classification Acute Toxicity 3 Oral [1]
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Potential Uses and Research Context
There is no specific information available in the scientific literature regarding the uses and

applications of 4-(2-Methylimidazol-1-ylmethyl)phenylamine. However, the presence of the

2-methylimidazole and phenylamine moieties suggests potential areas of investigation based

on the known activities of related compounds.

The imidazole ring is a common scaffold in medicinal chemistry and is a component of many

FDA-approved drugs. Its prevalence is due to its ability to engage in various biological

interactions, including hydrogen bonding and coordination with metal ions in enzymes.

Derivatives of imidazole have a broad range of reported biological activities, including but not

limited to:

Anticancer: Some imidazole-based compounds have been investigated as inhibitors of

various kinases and other enzymes involved in cancer signaling pathways.[5]

Antifungal: The imidazole scaffold is a key feature of many antifungal drugs that inhibit the

synthesis of ergosterol, a vital component of fungal cell membranes.

Antihistaminic: The imidazole ring is present in histamine and its antagonists, which are used

to treat allergies.

Enzyme Inhibition: The nitrogen atoms in the imidazole ring can act as ligands for metal ions

in the active sites of metalloenzymes, leading to their inhibition.

The phenylamine (aniline) moiety is also a common starting point for the synthesis of various

pharmaceuticals.

Given this context, 4-(2-Methylimidazol-1-ylmethyl)phenylamine could be a potential building

block or lead compound in drug discovery programs targeting a variety of biological targets.

However, without experimental data, its specific uses remain speculative.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of 4-(2-
Methylimidazol-1-ylmethyl)phenylamine are not described in the currently available scientific
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literature.

For researchers interested in working with this compound, a potential synthetic approach could

involve the N-alkylation of 2-methylimidazole with a suitable 4-aminobenzyl halide or a related

electrophile. The general procedure would likely involve reacting the two starting materials in a

suitable solvent in the presence of a base. Purification would typically be achieved through

techniques such as column chromatography, recrystallization, or distillation.

Characterization of the synthesized compound would require standard analytical techniques,

including:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and connectivity of the atoms.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups.

A ¹H NMR spectrum for the related compound 4-(2-methylimidazol-1-yl)phenylamine (CAS

74852-81-6) is available, which could serve as a reference for structural confirmation.[6]

Signaling Pathways and Mechanism of Action
There is no information available in the scientific literature regarding the mechanism of action

or any signaling pathways modulated by 4-(2-Methylimidazol-1-ylmethyl)phenylamine.

To provide a conceptual framework for its potential investigation, the following diagram

illustrates a general workflow for identifying the biological target and mechanism of action of a

novel compound in a drug discovery context.
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General Drug Discovery Workflow

Compound Synthesis
and Characterization

High-Throughput Screening
(Phenotypic or Target-Based)

Hit Identification

Lead Optimization
(Structure-Activity Relationship)

Target Deconvolution
(for Phenotypic Hits)

In Vitro Pharmacology
(IC50/EC50 Determination)

Mechanism of Action Studies
(e.g., Signaling Pathway Analysis)

In Vivo Efficacy and
Toxicology Studies

Click to download full resolution via product page

Caption: A generalized workflow for drug discovery and mechanism of action studies.

Conclusion
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4-(2-Methylimidazol-1-ylmethyl)phenylamine is a commercially available chemical with basic

property information documented. However, there is a notable absence of in-depth scientific

literature detailing its pharmacological properties, specific uses, and biological mechanisms.

The presence of the 2-methylimidazole and phenylamine functionalities suggests its potential

as a scaffold in medicinal chemistry. Further research is required to elucidate its biological

activity and potential therapeutic applications. This guide serves as a summary of the currently

available information and provides a contextual framework for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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